
Physical Characteristics and Solubility of
Octadecyltrimethoxysilane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octadecyltrimethoxysilane

CAS No.: 3069-42-9

Cat. No.: S577256

Get Quote

The tables below summarize the core physical properties and solubility characteristics of

Octadecyltrimethoxysilane (CAS 3069-42-9) from the search results.

Property Value / Description Reference

CAS No. 3069-42-9 [1] [2] [3]

Molecular Formula C₂₁H₄₆O₃Si [1] [2] [3]

Molecular Weight 374.67 - 374.69 g/mol [1] [2]

Appearance Colorless to yellow liquid [1] [2] [4]

Melting Point 13°C to 17°C [1] [2] [3]

Boiling Point 170°C at 0.1 mmHg [1] [2] [3]

Density 0.880 - 0.883 g/mL at 25°C [1] [2] [3]

Refractive Index 1.4380 - 1.4440 [1] [2] [5]

Flash Point 139°C - 140°C (284°F) [1] [2] [4]

Purity Technical grade (90%), 92%, 97% min available [1] [5] [6]
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Solubility &
Stability

Characteristics Reference

Water Solubility Insoluble (reacts); hydrolyzes slowly in the presence of

moisture/water

[1] [2] [4]

Other Solubility Slightly soluble in chloroform [2] [4]

Hydrolytic
Sensitivity

High; sensitive to moisture, irreversibly degrading to a siloxane
polymer

[2] [3]

Stability Stable, but incompatible with strong oxidizing agents; store in a cool,
dry place away from moisture

[2] [4]

Key Applications and Experimental Considerations

Based on the search results, here are the primary applications and important handling information for

researchers.

Primary Applications: The documented uses for OTMS are in materials science and industrial
chemistry rather than pharmacology. Its main function is as a surface modifying agent to create
hydrophobic coatings and self-assembled monolayers (SAMs) on inorganic materials like glass, silica,

and various metal oxides [3] [5] [4]. It is also used for preparing anti-fog coatings and for protecting
historical artifacts from water damage [5] [4].

Safety and Handling: OTMS is an irritant. The safety data indicates it may cause skin, eye, and
respiratory irritation [1] [2] [4]. It is crucial to:

Wear appropriate Personal Protective Equipment (PPE), including protective gloves,
clothing, and eye protection [1] [4].

Handle it in a well-ventilated environment, such as a fume hood.
Store it under an inert atmosphere and in a sealed container to prevent contact with ambient

moisture [2] [3].

Experimental Workflow for Surface Modification

The following diagram illustrates a generalized experimental workflow for using OTMS to create a

hydrophobic surface, based on its described applications.
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Diagram 1: A general workflow for creating a hydrophobic surface using OTMS, highlighting key steps from

substrate preparation to curing.

Methodology for Key Experiments

The search results do not contain detailed, step-by-step laboratory protocols. However, the following points

outline the critical methodological considerations for working with OTMS, inferred from its physical
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properties and common applications.

Solution Preparation: Due to its moisture sensitivity, OTMS must be dissolved in anhydrous
organic solvents (e.g., toluene, hexane) and handled in an inert atmosphere (e.g., a glove box or

under a nitrogen or argon stream) to prevent premature hydrolysis and polymerization [2] [3].
Substrate Pretreatment: The inorganic substrate (e.g., glass slide, silicon wafer) must be thoroughly

cleaned to remove organic contaminants. A common procedure involves treatment with an oxygen
plasma or a piranha solution (a mixture of concentrated sulfuric acid and hydrogen peroxide),

followed by extensive rinsing with purified water and drying. Warning: Piranha solution is
extremely corrosive and must be handled with extreme care.
Monolayer Formation: The cleaned substrate is immersed in the OTMS solution for a controlled
period. The concentration of OTMS and the immersion time are key variables that determine the

quality and density of the resulting self-assembled monolayer.
Post-Treatment (Curing): After deposition, the substrate is typically rinsed with a solvent to remove

physisorbed molecules and then heated (cured) at an elevated temperature (e.g., 110-120°C) for a
set time to complete the condensation reaction and stabilize the monolayer [4].

Characterization: The success of the surface modification can be confirmed by measuring the water
contact angle, which should significantly increase (often to over 100°), indicating a hydrophobic

surface. Other analytical techniques include Fourier-Transform Infrared Spectroscopy (FTIR) and X-
ray Photoelectron Spectroscopy (XPS).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physical Characteristics and Solubility of

Octadecyltrimethoxysilane]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b577256#octadecyltrimethoxysilane-solubility-and-physical-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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